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molecular formula C16H22Cl2N2O2 B8513266 3,5-Dichlorobenzyl 4-(2-(methylamino)ethyl)piperidine-1-carboxylate

3,5-Dichlorobenzyl 4-(2-(methylamino)ethyl)piperidine-1-carboxylate

Cat. No. B8513266
M. Wt: 345.3 g/mol
InChI Key: NOHARVLTGDQREF-UHFFFAOYSA-N
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Patent
US09409895B2

Procedure details

To a solution of 3,5-dichlorobenzyl 4-(2-((tert-butoxycarbonyl)(methyl)amino)ethyl)piperidine-1-carboxylate (step 2) (2.73 g, 6.13 mmol) in DCM (20 mL) was added trifluoroacetic acid (19 ml, 247 mmol). The reaction mixture was stirred at room temperature for 1 hour. The mixture was concentrated under pressure and the residue was suspended in sat. sodium bicarbonate solution (100 ml). The resultant mixture was extracted with EtOAc (2×100 ml). The organic portion was dried using MgSO4, filtered and concentrated under reduced pressure. The oil was applied to a 40 g silica cartridge in DCM and eluted with 0-20% MeOH/DCM containing 1% aqueous ammonia to afford the title compound;
Name
3,5-dichlorobenzyl 4-(2-((tert-butoxycarbonyl)(methyl)amino)ethyl)piperidine-1-carboxylate
Quantity
2.73 g
Type
reactant
Reaction Step One
Name
trifluoroacetic acid
Quantity
19 mL
Type
reactant
Reaction Step One
Name
DCM
Quantity
20 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
C(O[C:6]([N:8](C)[CH2:9][CH2:10][CH:11]1[CH2:16][CH2:15][N:14]([C:17]([O:19][CH2:20][C:21]2[CH:26]=[C:25]([Cl:27])[CH:24]=[C:23]([Cl:28])[CH:22]=2)=[O:18])[CH2:13][CH2:12]1)=O)(C)(C)C.FC(F)(F)C(O)=O>C(Cl)Cl>[CH3:6][NH:8][CH2:9][CH2:10][CH:11]1[CH2:12][CH2:13][N:14]([C:17]([O:19][CH2:20][C:21]2[CH:22]=[C:23]([Cl:28])[CH:24]=[C:25]([Cl:27])[CH:26]=2)=[O:18])[CH2:15][CH2:16]1

Inputs

Step One
Name
3,5-dichlorobenzyl 4-(2-((tert-butoxycarbonyl)(methyl)amino)ethyl)piperidine-1-carboxylate
Quantity
2.73 g
Type
reactant
Smiles
C(C)(C)(C)OC(=O)N(CCC1CCN(CC1)C(=O)OCC1=CC(=CC(=C1)Cl)Cl)C
Name
trifluoroacetic acid
Quantity
19 mL
Type
reactant
Smiles
FC(C(=O)O)(F)F
Name
DCM
Quantity
20 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at room temperature for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The mixture was concentrated under pressure
EXTRACTION
Type
EXTRACTION
Details
The resultant mixture was extracted with EtOAc (2×100 ml)
CUSTOM
Type
CUSTOM
Details
The organic portion was dried
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
WASH
Type
WASH
Details
eluted with 0-20% MeOH/DCM containing 1% aqueous ammonia

Outcomes

Product
Details
Reaction Time
 1 h
Name
title compound
Type
product
Smiles
CNCCC1CCN(CC1)C(=O)OCC1=CC(=CC(=C1)Cl)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.